Cas no 72928-32-6 (Butanoic acid,4-(trans-4-propylcyclohexyl)phenyl ester)

• Product Name: Butanoic acid,4-(trans-4-propylcyclohexyl)phenyl ester
• CAS No: 72928-32-6
• MF: C₁₉H₂₈O₂
• MW: 288.424426078796
• CID: 551258
• PubChem ID: 175304
• Update Time: 2025-04-19

Butanoic acid,4-(trans-4-propylcyclohexyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-(trans-4-propylcyclohexyl)phenyl ester
• [4-(4-propylcyclohexyl)phenyl] butanoate
• 4-(4-propylcyclohexyl)phenyl butanoate
• trans-4-(4-Propylcyclohexyl)phenyl butyrate
• 4-(4-propylcyclohexyl)phenyl ester, trans-butanoic acid
• Butanoic acid, 4-(trans-4-propylcyclohexyl)phenyl ester
• SCHEMBL9457308
• SCHEMBL9457304
• NS00060648
• DTXSID70888317
• EINECS 277-065-9
• 72928-32-6

• Inchi： 1S/C19H28O2/c1-3-5-15-7-9-16(10-8-15)17-11-13-18(14-12-17)21-19(20)6-4-2/h11-16H,3-10H2,1-2H3
• InChI Key： SBQJMHWEPWADHS-UHFFFAOYSA-N
• SMILES： O(C(CCC)=O)C1C=CC(=CC=1)C1CCC(CCC)CC1

Computed Properties

• Exact Mass: 288.20904
• Monoisotopic Mass: 288.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.976
• Boiling Point: 388.8°C at 760 mmHg
• Flash Point: 129.1°C
• Refractive Index: 1.498
• PSA: 26.3